Cas no 2138146-36-6 (rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine)

Technical Introduction: rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine is a chiral diamine compound featuring a cyclohexane backbone with primary amine functional groups at the 1- and 2-positions, the latter extended by an ethylamine substituent. Its stereochemistry (1R,2R) and bifunctional amine groups make it a versatile intermediate in asymmetric synthesis, particularly for chiral ligand design and catalysis. The rigid cyclohexane framework enhances stereocontrol in reactions, while the flexible ethylamine side chain offers additional coordination versatility. This compound is valuable in pharmaceutical and fine chemical applications, where precise stereochemistry and chelating properties are critical. Its structural features enable tailored modifications for specific catalytic or binding requirements.
rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine structure
2138146-36-6 structure
Product Name:rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine
CAS No:2138146-36-6
MF:C8H18N2
MW:142.241921901703
CID:6421712
PubChem ID:165956557
Update Time:2025-06-08

rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2138146-36-6
    • EN300-765027
    • rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine
    • Inchi: 1S/C8H18N2/c9-6-5-7-3-1-2-4-8(7)10/h7-8H,1-6,9-10H2/t7-,8-/m0/s1
    • InChI Key: OIWMBEBRUCRULR-YUMQZZPRSA-N
    • SMILES: N[C@H]1CCCC[C@H]1CCN

Computed Properties

  • Exact Mass: 142.146998583g/mol
  • Monoisotopic Mass: 142.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 93.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52Ų

rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-765027-0.05g
rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine
2138146-36-6 95.0%
0.05g
$707.0 2025-02-22
Enamine
EN300-765027-0.1g
rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine
2138146-36-6 95.0%
0.1g
$741.0 2025-02-22
Enamine
EN300-765027-0.25g
rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine
2138146-36-6 95.0%
0.25g
$774.0 2025-02-22
Enamine
EN300-765027-0.5g
rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine
2138146-36-6 95.0%
0.5g
$809.0 2025-02-22
Enamine
EN300-765027-1.0g
rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine
2138146-36-6 95.0%
1.0g
$842.0 2025-02-22
Enamine
EN300-765027-2.5g
rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine
2138146-36-6 95.0%
2.5g
$1650.0 2025-02-22
Enamine
EN300-765027-5.0g
rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine
2138146-36-6 95.0%
5.0g
$2443.0 2025-02-22
Enamine
EN300-765027-10.0g
rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine
2138146-36-6 95.0%
10.0g
$3622.0 2025-02-22

Additional information on rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine

Recent Advances in the Study of rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine (CAS: 2138146-36-6)

The compound rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine (CAS: 2138146-36-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral diamine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, stereochemical properties, and potential biological activities, particularly in the context of central nervous system (CNS) disorders and as a building block for more complex pharmaceutical agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the enantioselective synthesis of rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine and its derivatives. The research highlighted the compound's potential as a scaffold for designing novel dopamine receptor modulators. The study employed advanced chiral resolution techniques to separate the enantiomers and evaluated their binding affinities to D2 and D3 dopamine receptors. The results indicated that the (1R,2R) enantiomer exhibited higher selectivity for D3 receptors, suggesting its potential utility in treating Parkinson's disease and other dopaminergic disorders.

Another significant development was reported in ACS Chemical Neuroscience (2024), where researchers investigated the neuroprotective effects of rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine in models of ischemic stroke. The compound demonstrated remarkable efficacy in reducing neuronal apoptosis and oxidative stress, likely due to its ability to chelate metal ions and scavenge reactive oxygen species. These findings open new avenues for developing neuroprotective agents based on this chemical scaffold.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine. A Nature Communications paper (2023) described a novel catalytic asymmetric hydrogenation method that achieved >99% ee for the desired (1R,2R) isomer. This breakthrough addresses previous challenges in large-scale production and could significantly reduce the cost of potential therapeutics derived from this compound.

The pharmacological profile of rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine continues to be elucidated. Recent in vitro and in vivo studies suggest that beyond its CNS applications, the compound may have potential in oncology. Preliminary data indicate that certain derivatives show selective cytotoxicity against cancer cell lines while sparing normal cells, possibly through interference with mitochondrial function. However, these findings require further validation in clinical settings.

In conclusion, rac-(1R,2R)-2-(2-aminoethyl)cyclohexan-1-amine (CAS: 2138146-36-6) represents a versatile chemical entity with multiple therapeutic potentials. The recent progress in its synthesis, characterization, and biological evaluation underscores its importance in modern drug discovery. Future research directions may include structure-activity relationship studies to optimize its pharmacological properties and the development of novel drug delivery systems to enhance its bioavailability and target specificity.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.